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Compound of Interest

2-Chloro-N-(3-
Compound Name:

hydroxyphenyl)acetamide
CAS No.: 10147-69-0

Cat. No.: B157649

Get Quote

Executive Summary: The Dual-Hazard Profile

Chloroacetyl chloride (CAC) is a bifunctional alkylating agent widely used in the synthesis of
lidocaine-type anesthetics, herbicides, and heterocycles.[1] Its utility, however, is matched by a
deceptive toxicity profile.[1]

The Critical Warning: CAC acts as both a corrosive acyl halide and a systemic metabolic
poison. Upon contact with mucosal tissue (lungs, eyes) or skin, it rapidly hydrolyzes to release
Hydrogen Chloride (HCI) and Chloroacetic Acid (CAA).[1]

+ HCI causes immediate chemical burns and lachrymation.

o CAAs transdermally absorbed and inhibits the TCA cycle (Krebs cycle), leading to
potentially fatal metabolic acidosis and organ failure hours after exposure.

Core Directive: Treat CAC not just as a corrosive, but as a latent systemic toxin.
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Chemical Profile & Hazard Mechanism[1][2][3][4][5]

Understanding the molecular behavior of CAC is the foundation of safety.

Property Value Operational Implication
Unique identifier for
CAS Number 79-04-9 )
inventory/waste.[1]
Highly volatile. Mandatory
Vapor Pressure ~19 mmHg @ 20°C
Fume Hood use.
) Fire is not the primary risk;
Flash Point None (Non-flammable) S
reactivity Is.
o ] Violent hydrolysis releases
Reactivity Water-Reactive
heat + HCI gas.[1]
Strong warning propert
Odor Threshold ~0.01 ppm g 9P p Y
(pungent/tear-gas like).[1]
Immediate Danger to Life &
IDLH 1.3 ppm

Health is extremely low.

The Hydrolysis Trap

The primary mechanism of injury is the reaction with tissue moisture:

[1]

Why this matters:

o Delayed Pulmonary Edema: Inhalation may initially feel like simple irritation due to HCI.

However, the deep-lung deposition of CAA can cause fluid buildup (edema) up to 24-48

hours post-exposure [1].[1]

e Systemic Toxicity: Unlike simple acid burns, the CAA byproduct penetrates skin. If a

significant surface area is exposed, systemic poisoning can occur even if the burn is treated

locally [2].
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Engineering Controls & PPE Matrix

Do not rely on standard "lab safety" defaults. Latex is permeable; standard Nitrile offers only
momentary splash protection.

The "Barrier" Strategy[1]

o Primary Barrier (Engineering): All operations must occur within a certified chemical fume
hood operating at face velocity >100 fpm.

e Secondary Barrier (PPE): A multi-layered approach is required.

PPE Selection Table

Component Recommendation Rationale

Critical: Standard nitrile
Laminate Film (e.g., Silver degrades in <10 mins.[1]
Shield/4H) Laminates offer >4h

breakthrough time [3].

Hand Protection (Inner)

Provides dexterity and protects
Hand Protection (Outer) 5-8 mil Nitrile the inner laminate glove from

tears.[1]

If hood failure occurs, use full-
face respirator with Organic
Vapor/Acid Gas (OV/AG)
cartridges.[1]

Respiratory Fume Hood (Primary)

Tychem® or similar
Body Chemical-Resistant Apron impermeable fabric to prevent

soak-through to clothes.[1]

] Safety glasses are insufficient
Chemical Goggles + Face ) ]
Eye/Face ] against corrosive
Shield
vapors/splashes.

Operational Protocol: The "Active" Phase
Preparation
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o Dry System: Ensure all glassware is flame-dried or oven-dried.[1] Residual moisture will
cause sputtering and HCI release.

o Trap Setup: Attach the reaction vessel to a scrubber (NaOH trap) to neutralize evolved HCI
gas.

o Cold Trap: Cool the receiving vessel to 0°C before addition to mitigate the exotherm.

Transfer Techniques

e Never Pour: Do not pour CAC from a stock bottle.
e Cannula Transfer: For volumes >50 mL, use positive pressure (nitrogen) cannula transfer.

» Syringe: For small volumes, use a glass syringe with a Luer-lock tip.[1] Avoid plastic syringes
as the plunger may swell/seize.[1]

Reaction Workflow

1. Setup Check Seals 2. Transfer Slow Rate 3. Reaction HCI Release 4. Off-Gas Scrubbing
(Dry Glassware + N2 Line) (Glass Syringe/Cannula) (0°C, Dropwise Addition) (NaOH Trap)

Click to download full resolution via product page

Figure 1: Safe Operational Workflow for Chloroacetyl Chloride Synthesis.

Waste Management & Quenching[1]

The Golden Rule: Never add water to Chloroacetyl Chloride. Always add the chemical to the
quench.

Quenching Protocol

e Prepare Quench Vessel: A large beaker containing crushed ice and water (or dilute aqueous
sodium bicarbonate).

 Dilution: If the reaction mixture is concentrated, dilute with a non-reactive solvent (e.g.,
Dichloromethane) first.
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» Addition: Add the reaction mixture dropwise to the agitated ice slurry.
o Note: Expect vigorous fizzing and heat evolution.[2] Monitor temperature.

» Neutralization: Once hydrolysis is complete, adjust pH to 7-8 using 1M NaOH or sat.
NaHCO3.

o Disposal: The resulting solution contains Chloroacetate salts. Do not pour down the drain
unless permitted by local EHS regulations. Label as "Halogenated Organic Waste" [4].

Emergency Response
Scenario A: Skin Contact

e Immediate Action: Move to safety shower immediately.
e lIrrigation: Flush with tepid water for minimum 15 minutes.
» Doffing: Remove contaminated clothing under the shower stream.[2]

o Medical Alert: Inform EMS that the patient has been exposed to a compound that
metabolizes to Chloroacetic Acid.

Scenario B: Inhalation

e Evacuate: Move to fresh air immediately.

o Observation: Even if symptoms subside, the victim must be monitored for 24 hours for
delayed pulmonary edema.

e Support: 100% Oxygen may be required if respiratory distress is evident.

References

» NIOSH Pocket Guide to Chemical Hazards. "Chloroacetyl Chloride." Centers for Disease
Control and Prevention. [Link][1]

e PubChem. "Chloroacetyl Chloride - Toxicity Profile."[1] National Library of Medicine. [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Chloroacetyl chloride | CICH2COCI | CID 6577 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. sigmaaldrich.com [sigmaaldrich.com]

» To cite this document: BenchChem. [High-Impact Technical Application Note: Safe Handling
of Chloroacetyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157649/docs#high-impact-technical-application-note-
safe-handling-of-chloroacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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